Cas no 340736-32-5 ( )

  structure
  structure
Product Name: 
CAS No:340736-32-5
MF:C7H8N4
MW:148.16522026062
CID:918736
PubChem ID:45078993
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine
    • 5H-PYRROLO[3,2-D]PYRIMIDIN-4-AMINE, 7-METHYL-
    • DB-284180
    • SCHEMBL10120463
    • 5H-Pyrrolo[3,2-d]pyrimidin-4-amine,7-methyl-(9ci)
    • 340736-32-5
    •  
    • Inchi: 1S/C7H8N4/c1-4-2-9-6-5(4)10-3-11-7(6)8/h2-3,9H,1H3,(H2,8,10,11)
    • InChI Key: NPTAAVZWMGMJQN-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C2=C1C(N)=NC=N2

Computed Properties

  • Exact Mass: 148.074896272g/mol
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 67.6Ų
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